(E)-2-cyano-N-(1,1-dioxothiolan-3-yl)-3-pyridin-3-ylprop-2-enamide

• IUPAC Name: (E)-2-cyano-N-(1,1-dioxothiolan-3-yl)-3-pyridin-3-ylprop-2-enamide
• InChI: InChI=1S/C13H13N3O3S/c14-7-11(6-10-2-1-4-15-8-10)13(17)16-12-3-5-20(18,19)9-12/h1-2,4,6,8,12H,3,5,9H2,(H,16,17)/b11-6+
• InChI Key: UBJGECVIEHPBJZ-IZZDOVSWSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=O)C(=CC2=CN=CC=C2)C#N
• Isomeric SMILES: C1CS(=O)(=O)CC1NC(=O)/C(=C/C2=CN=CC=C2)/C#N
• Molecular Formula: C13H13N3O3S
• Molecular Weight: 291.33 g/mol

Description

“(E)-2-cyano-N-(1,1-dioxothiolan-3-yl)-3-pyridin-3-ylprop-2-enamide” is a complex organic compound. It contains a pyridine ring, which is a basic heterocyclic aromatic ring with one nitrogen atom. The compound also features a dioxothiolan ring, which is a sulfur-containing heterocycle.

Scientific Research Applications

Synthesis and Chemical Properties

• Water-Mediated Synthesis : A study by Jayarajan et al. (2019) details the synthesis of compounds structurally related to (E)-2-cyano-N-(1,1-dioxothiolan-3-yl)-3-pyridin-3-ylprop-2-enamide using water as a solvent. This method emphasizes environmentally friendly practices in chemical synthesis and explores the compound's non-linear optical (NLO) properties and potential anticancer activity through molecular docking studies (Jayarajan et al., 2019).

• Heterocyclic Compound Formation : Research by Dawood et al. (2008) investigates the treatment of related cyano compounds with hydrazonoyl chlorides to form aminopyrazoles, which further react to form various derivatives. These synthetic routes are crucial for developing novel compounds with potential biological applications (Dawood, Farag, & Khedr, 2008).

Biological and Pharmacological Studies

• Antimicrobial and Antitumor Activity : Sraa Abu-Melha (2013) utilized a compound similar to (E)-2-cyano-N-(1,1-dioxothiolan-3-yl)-3-pyridin-3-ylprop-2-enamide as an intermediate for synthesizing heterocycles showing significant antimicrobial properties. This illustrates the potential use of these compounds in developing new antimicrobial agents (Abu-Melha, 2013).

• Antitumor Activity and Molecular Docking : Fahim et al. (2019) conducted an investigation where they synthesized pyrimidiopyrazole derivatives from a related compound, demonstrating notable in vitro antitumor activity. The study also includes molecular docking to understand the interaction of these compounds with biological targets (Fahim, Elshikh, & Darwish, 2019).

Enzymatic Studies and Green Chemistry

• Enantioselective Ene-Reduction by Fungi : Jimenez et al. (2019) reported the enantioselective reduction of a structurally similar compound by marine and terrestrial fungi. This study highlights the use of fungi in green chemistry for the synthesis of biologically active compounds (Jimenez et al., 2019).